4-Aminomethyl-1-n-butylpiperidine 2hcl
Overview
Description
“4-Aminomethyl-1-n-butylpiperidine 2hcl” is a chemical compound with the CAS Number: 62281-15-6 . It has a linear formula of C10H24Cl2N2 . The compound is typically stored at temperatures between 2-8°C . It appears as a white to yellow solid .
Molecular Structure Analysis
The molecular weight of “4-Aminomethyl-1-n-butylpiperidine 2hcl” is 243.22 . Its IUPAC name is (1-butyl-4-piperidinyl)methanamine dihydrochloride . The InChI key is NTGFOFLKWPFVPS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“4-Aminomethyl-1-n-butylpiperidine 2hcl” is a white to yellow solid . The compound is typically stored at temperatures between 2-8°C .Scientific Research Applications
Proteomics Research
4-Aminomethyl-1-n-butylpiperidine 2HCl: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound, due to its chemical properties, can be used as a reagent or a building block in synthesizing peptides or modifying proteins for analysis .
Biochemical Assays
In biochemical assays, this compound may serve as a standard or a component in reaction mixtures. Its stability under various conditions makes it suitable for assays that require precise measurements of enzymatic activities or protein interactions .
Pharmacological Studies
Researchers use 4-Aminomethyl-1-n-butylpiperidine 2HCl in pharmacological studies to explore its potential as a precursor for active pharmaceutical ingredients (APIs). Its structure allows for the creation of derivatives that may act on the central nervous system or other biological targets .
Chemical Synthesis
This compound is a valuable intermediate in organic synthesis. It can be used to introduce the piperidine moiety into more complex molecules, which is a common structure in many therapeutic agents .
Material Science
In material science, 4-Aminomethyl-1-n-butylpiperidine 2HCl can be involved in the synthesis of novel materials with potential applications in drug delivery systems or as part of polymeric structures .
Analytical Chemistry
Due to its defined chemical and physical properties, this compound can be used as a calibration standard in analytical techniques such as chromatography or mass spectrometry, aiding in the quantification and identification of unknown substances .
Safety and Hazards
properties
IUPAC Name |
(1-butylpiperidin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2.2ClH/c1-2-3-6-12-7-4-10(9-11)5-8-12;;/h10H,2-9,11H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGFOFLKWPFVPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CCC(CC1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30629405 |
Source
|
| Record name | 1-(1-Butylpiperidin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30629405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62281-15-6 |
Source
|
| Record name | 1-(1-Butylpiperidin-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30629405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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